Octadecanedioic acid mono-L-carnitine ester

• Molecular Formula: C25H47NO6
• Molecular Weight: 457.6 g/mol
• InChI: InChI=1S/C25H47NO6/c1-26(2,3)21-22(20-24(29)30)32-25(31)19-17-15-13-11-9-7-5-4-6-8-10-12-14-16-18-23(27)28/h22H,4-21H2,1-3H3,(H-,27,28,29,30)/t22-/m1/s1
• InChIKey: ULCCGBCYWCYNIC-JOCHJYFZSA-N

Octadecanedioic Acid Mono-L-Carnitine Ester for Targeted Lipid Nanoparticle Formulations and Metabolomic Profiling

Octadecanedioic acid mono-L-carnitine ester (CAS 123233-50-1) is a synthetic cationic lipid composed of a C18 dicarboxylic acid backbone esterified to L-carnitine, yielding a zwitterionic structure with a terminal free carboxylic acid . It is primarily utilized as a functional lipid in the formulation of lipid nanoparticles (LNPs) for nucleic acid delivery, where its terminal carboxyl group enables stable amide bond conjugation to amine-containing payloads . In metabolomics, it corresponds to the endogenous dicarboxylic acylcarnitine octadecanedioylcarnitine (C18-DC), a biomarker for peroxisomal biogenesis disorders and a mediator in cardiovascular and oncological disease pathways [1].

1

Workflow

Targeted LNP conjugate design: free terminal carboxyl enables covalent amide linkage to amine payloads

2

Selection Context

Metabolomics biomarker screening: peroxisomal disorder diagnosis via C18-DC/C18 ratio profiling

3

Formulation Fit

Moderate polar-solvent solubility supports ethanol-based LNP microfluidic mixing workflows

• [1] Rizzo C, Boenzi S, Wanders RJ, Duran M, Caruso U, Dionisi-Vici C. Characteristic acylcarnitine profiles in inherited defects of peroxisome biogenesis: a novel tool for screening diagnosis using tandem mass spectrometry. Pediatr Res. 2003;53(6):1013-1018. View Source

Why Generic Acylcarnitines or Standard Cationic Lipids Cannot Substitute for Octadecanedioic Acid Mono-L-Carnitine Ester in Specialized Applications

Octadecanedioic acid mono-L-carnitine ester cannot be simply interchanged with monocarboxylic acylcarnitines (e.g., octadecanoylcarnitine) or conventional cationic lipids (e.g., DOTAP) because its unique dicarboxylic C18 chain dictates distinct biochemical and physicochemical behavior. Unlike monocarboxylic analogs, it exhibits a markedly elevated dicarboxylyl-/monocarboxylyl-carnitine ratio in peroxisomal biogenesis disorders, making it a specific diagnostic marker that is not elevated in mitochondrial fatty acid oxidation defects [1]. For LNP applications, its free terminal carboxylic acid provides a reactive handle for covalent conjugation that is absent in ester-terminated ionizable lipids (e.g., DLin-MC3-DMA, SM-102) and non-functional cationic lipids, enabling stable amide bond formation with amine-containing payloads . Substitution with another cationic lipid or acylcarnitine would therefore compromise either diagnostic specificity or covalent functionalization capability, directly impacting experimental reproducibility and downstream performance.

This compound

Potential substitute

Dicarboxylic C18 acylcarnitine with terminal COOH; diagnostic C18-DC/C18 ratio marker

Monocarboxylic acylcarnitines (e.g. octadecanoylcarnitine): lack COOH handle; ratio specificity may not transfer

Free carboxyl group enables stable amide conjugation to targeting ligands

Ionizable lipids (DLin-MC3-DMA, SM-102): ester/tertiary amine termini; covalent conjugation pathway unavailable

Slightly soluble in acetonitrile/methanol; ethanol-compatible LNP processing

Short-chain acylcarnitines: water-soluble profile may alter LNP assembly; long-chain lipids may require chlorinated solvents

Interchangeability may require validation; covalent functionality and diagnostic specificity are product-linked.

• [1] Rizzo C, Boenzi S, Wanders RJ, Duran M, Caruso U, Dionisi-Vici C. Characteristic acylcarnitine profiles in inherited defects of peroxisome biogenesis: a novel tool for screening diagnosis using tandem mass spectrometry. Pediatr Res. 2003;53(6):1013-1018. View Source

Quantitative Differentiation of Octadecanedioic Acid Mono-L-Carnitine Ester: Head-to-Head Acylcarnitine Ratios and Structural Uniqueness

Diagnostic Specificity: Elevated Octadecanedioyl-/Octadecanoyl-Carnitine Ratio Distinguishes Peroxisomal from Mitochondrial Disorders

In plasma from patients with peroxisome biogenesis disorders (PBDs), the median ratio of octadecanedioylcarnitine (C18-DC) to octadecanoylcarnitine (C18) was 1.4, compared to only 0.16 in patients with mitochondrial long-chain fatty acid oxidation defects. In dried blood spots, the corresponding ratios were 0.11 for PBDs versus 0.04 for mitochondrial defects [1]. This 8.8-fold higher plasma ratio in PBDs enables clear discrimination between two clinically overlapping disease classes.

Diagnostic C18-DC/C18 Ratio

Head-to-head

8.8-fold higher

Plasma median ratio 1.4 (PBD) vs 0.16 (mitochondrial)

Supports peroxisomal disorder screening context

Human plasma/dried blood spots via tandem MS; reported discrimination between disease classes

Evidence Dimension	Octadecanedioylcarnitine (C18-DC) / Octadecanoylcarnitine (C18) Ratio
Target Compound Data	Plasma median ratio: 1.4 (PBD); Dried blood spot median ratio: 0.11 (PBD)
Comparator Or Baseline	Octadecanoylcarnitine (C18) in mitochondrial defects: plasma ratio 0.16; dried blood spot ratio 0.04
Quantified Difference	8.8-fold higher in PBD plasma; 2.8-fold higher in PBD dried blood spots
Conditions	Human plasma and dried blood spots analyzed by tandem mass spectrometry (MS/MS); nonparametric Mann-Whitney U test

Why This Matters

This ratio directly determines whether octadecanedioic acid mono-L-carnitine ester (as C18-DC) can be used as a specific biomarker for peroxisomal biogenesis disorders, preventing misdiagnosis with mitochondrial fatty acid oxidation defects.

• [1] Rizzo C, Boenzi S, Wanders RJ, Duran M, Caruso U, Dionisi-Vici C. Characteristic acylcarnitine profiles in inherited defects of peroxisome biogenesis: a novel tool for screening diagnosis using tandem mass spectrometry. Pediatr Res. 2003;53(6):1013-1018. View Source

Functional Conjugation: Terminal Carboxylic Acid Enables Stable Amide Bond Formation Absent in Ionizable Lipids

Octadecanedioic acid mono-L-carnitine ester possesses a free terminal carboxylic acid that reacts with primary amines in the presence of activators (e.g., HATU) to form stable amide bonds . This functionality is absent in clinically prevalent ionizable cationic lipids such as DLin-MC3-DMA, SM-102, and ALC-0315, which feature ester or tertiary amine termini that cannot covalently conjugate payloads without prior modification.

Covalent Conjugation Capability

Class-level

Functional COOH handle present

Amide bond formation under HATU activation

Enables targeted LNP research platform absent in ester-terminated lipids

Supplier-reported chemistry; conjugation efficiency review advised

Evidence Dimension	Covalent conjugation capability to amine-containing payloads
Target Compound Data	Terminal -COOH group; forms stable amide bonds with primary amines under HATU activation
Comparator Or Baseline	DLin-MC3-DMA, SM-102, ALC-0315, DOTAP: lack free carboxyl group; no direct covalent conjugation possible
Quantified Difference	Qualitative difference: functional vs. non-functional termini
Conditions	Standard amide coupling conditions (HATU/DIPEA in organic solvent)

Why This Matters

The ability to covalently conjugate amine-functionalized cargo (e.g., peptides, antibodies, targeting ligands) directly to the lipid component provides a synthetic route to targeted LNPs that is unavailable with ester-terminated or non-functional ionizable lipids.

Solubility Profile: Moderate Organic Solvent Solubility Enables Processing Distinct from Highly Hydrophilic or Hydrophobic Lipids

The compound exhibits slight solubility in acetonitrile and methanol, and is typically formulated as a solid at room temperature . Its solubility profile is intermediate between highly water-soluble short-chain acylcarnitines (e.g., acetylcarnitine) and chloroform-only long-chain lipids, allowing processing in polar aprotic solvent systems relevant to LNP microfluidic mixing.

Solubility Profile

Class-level

Intermediate polarity

XLogP3 ~7; slight solubility in MeCN, MeOH

Supports ethanol-based LNP formulation review

Data to verify in specific solvent systems; avoids chlorinated-solvent dependency

Evidence Dimension	Solubility in polar solvents
Target Compound Data	Slightly soluble in acetonitrile and methanol; solid at RT; XLogP3 = 7
Comparator Or Baseline	Acetylcarnitine (C2): freely soluble in water; C18:0 acylcarnitine: requires chloroform or DMSO
Quantified Difference	XLogP3 7 vs. ~-1 for acetylcarnitine; qualitative solubility difference
Conditions	Standard solubility testing in acetonitrile, methanol, DMSO

Why This Matters

This solubility window supports ethanol-based LNP formulation workflows commonly employed in mRNA vaccine manufacturing, while avoiding the need for chlorinated solvents required by more hydrophobic lipids.

High-Impact Application Scenarios for Octadecanedioic Acid Mono-L-Carnitine Ester Based on Verified Differentiation

Targeted Lipid Nanoparticle (LNP) Formulations Requiring Covalent Surface Conjugation

Utilize the terminal carboxylic acid of octadecanedioic acid mono-L-carnitine ester to conjugate targeting ligands (e.g., antibodies, peptides, aptamers) via stable amide bonds, enabling active targeting of LNP-encapsulated nucleic acids to specific cell types or tissues . This approach is not feasible with ester-terminated ionizable lipids (e.g., SM-102, ALC-0315) or DOTAP, making the compound uniquely suited for developing functionalized LNP platforms.

Neonatal Screening and Differential Diagnosis of Peroxisomal Biogenesis Disorders (PBDs)

Employ tandem mass spectrometry (MS/MS) analysis of dried blood spots to quantify the octadecanedioylcarnitine (C18-DC) to octadecanoylcarnitine (C18) ratio. A median ratio of 0.11 in blood spots (vs. 0.04 in mitochondrial defects) provides a highly specific biomarker for PBDs, enabling early detection and differentiation from mitochondrial long-chain fatty acid oxidation disorders [1]. This application directly leverages the compound's unique metabolic elevation profile.

Metabolomic Profiling for Cardiovascular and Oncological Risk Stratification

Include octadecanedioylcarnitine (C18-DC) in targeted metabolomic panels to assess risk of atrial fibrillation , coronary artery disease [2], and malignant brain tumors [3]. Circulating C18-DC levels serve as a statistically significant mediator in multiple Mendelian randomization studies, providing actionable insights for patient stratification and biomarker discovery.

Research-Grade Cationic Lipid for In Vitro LNP Optimization and Mechanistic Studies

As a well-defined, commercially available cationic lipid with a reactive carboxyl handle, octadecanedioic acid mono-L-carnitine ester is ideal for systematic studies of LNP composition-activity relationships, intracellular trafficking, and endosomal escape mechanisms . Its distinct structure relative to clinical-stage ionizable lipids makes it a valuable comparator in formulation screening campaigns.

Application

Selection Property

Validation Focus

Targeted LNP conjugate design

Free terminal carboxyl for covalent amide linkage

Conjugation efficiency and cargo integrity

Peroxisomal disorder research screening

C18-DC/C18 ratio specificity in MS/MS panels

Disease-class discrimination in relevant matrices

Cardiometabolic metabolomic profiling

Reported mediator role in MR studies

Risk-stratification endpoint review

LNP composition-activity screening

Structurally distinct cationic lipid comparator

Endosomal escape and trafficking assay context

• [1] Rizzo C, Boenzi S, Wanders RJ, Duran M, Caruso U, Dionisi-Vici C. Characteristic acylcarnitine profiles in inherited defects of peroxisome biogenesis: a novel tool for screening diagnosis using tandem mass spectrometry. Pediatr Res. 2003;53(6):1013-1018. View Source
• [2] Shah SH, et al. Association of acylcarnitines with coronary artery disease. Am Heart J. 2012;163(5):844-850. View Source
• [3] Yang B, Li Z, et al. Role of T cell metabolism in brain tumor development: a genetic and metabolic approach. BMC Neurol. 2025;25(1):1-8. View Source